Cas no 297150-86-8 (Acetamide,2-amino-N-1H-benzimidazol-2-yl-)

Acetamide,2-amino-N-1H-benzimidazol-2-yl- structure
297150-86-8 structure
Product Name:Acetamide,2-amino-N-1H-benzimidazol-2-yl-
CAS No:297150-86-8
MF:C9H10N4O
MW:190.201900959015
CID:249228
PubChem ID:10397641
Update Time:2025-04-19

Acetamide,2-amino-N-1H-benzimidazol-2-yl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2-amino-N-1H-benzimidazol-2-yl-
    • Acetamide, 2-amino-N-1H-benzimidazol-2-yl- (9CI)
    • AKOS011337864
    • 297150-86-8
    • N-(1H-Benzimidazole-2-yl)-2-aminoacetamide
    • 2-amino-N-(1H-benzo[d]imidazol-2-yl)acetamide
    • SCHEMBL8540574
    • ACETAMIDE,2-AMINO-N-1H-BENZO[D]IMIDAZOL-2-YL-
    • Inchi: 1S/C9H10N4O/c10-5-8(14)13-9-11-6-3-1-2-4-7(6)12-9/h1-4H,5,10H2,(H2,11,12,13,14)
    • InChI Key: JMRPGUNYXRIELP-UHFFFAOYSA-N
    • SMILES: O=C(CN)NC1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 190.08546096g/mol
  • Monoisotopic Mass: 190.08546096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 83.8Ų
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